N-((5-benzoylthiophen-2-yl)methyl)-2-methylpropane-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-benzoylthiophen-2-yl)methyl)-2-methylpropane-1-sulfonamide, also known as BVT.5182, is a novel small molecule compound that has gained attention in the scientific community for its potential therapeutic applications. BVT.5182 has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for further research and development.
Scientific Research Applications
Synthesis and Biological Evaluation
A comprehensive study on the synthesis and biological evaluation of sulfonamide-containing derivatives, including N-((5-benzoylthiophen-2-yl)methyl)-2-methylpropane-1-sulfonamide, highlighted their potential as cyclooxygenase-2 (COX-2) inhibitors. This research is pivotal in understanding the compound's role in treating conditions like rheumatoid arthritis and osteoarthritis, marking a significant advancement in medical chemistry (T. Penning et al., 1997).
Anticancer and Antiviral Properties
Further exploration into the derivatives of celecoxib, a molecule closely related to N-((5-benzoylthiophen-2-yl)methyl)-2-methylpropane-1-sulfonamide, has shown promising anticancer, analgesic, antioxidant, and anti-HCV activities. This illustrates the compound's versatility in therapeutic applications beyond its initial scope, offering a multifaceted approach to drug development (Ş. Küçükgüzel et al., 2013).
Prodrug Development
Research on prodrug forms for the sulfonamide group, including compounds like N-((5-benzoylthiophen-2-yl)methyl)-2-methylpropane-1-sulfonamide, has been conducted to enhance the bioavailability of sulfonamide drugs. This approach focuses on creating water-soluble derivatives that can be readily absorbed and utilized in the body, potentially overcoming limitations of existing drugs in this class (J. D. Larsen et al., 1988).
5-HT₆ Receptor Antagonists
A significant breakthrough in neuropsychopharmacology involved the design and synthesis of aryl sulfonamide derivatives as potent and selective 5-HT₆ receptor antagonists. These compounds, closely related to N-((5-benzoylthiophen-2-yl)methyl)-2-methylpropane-1-sulfonamide, show potential for treating cognitive disorders and enhancing memory and learning (R. Nirogi et al., 2012).
Antimicrobial and Antitumor Activities
Research into new sulfonamide derivatives, including structures similar to N-((5-benzoylthiophen-2-yl)methyl)-2-methylpropane-1-sulfonamide, has unveiled their potential in antimicrobial and antitumor applications. This work emphasizes the importance of sulfonamide compounds in developing new therapeutic agents against various diseases (Z. Chohan et al., 2011).
properties
IUPAC Name |
N-[(5-benzoylthiophen-2-yl)methyl]-2-methylpropane-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3S2/c1-12(2)11-22(19,20)17-10-14-8-9-15(21-14)16(18)13-6-4-3-5-7-13/h3-9,12,17H,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUJSUDBRAKBHKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CS(=O)(=O)NCC1=CC=C(S1)C(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.